Cas no 834908-03-1 (3-bromo-5-ethoxy-4-propoxybenzaldehyde)

3-Bromo-5-ethoxy-4-propoxybenzaldehyde is a substituted benzaldehyde derivative featuring bromo, ethoxy, and propoxy functional groups at the 3, 5, and 4 positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of multiple substituents enhances its reactivity, enabling selective functionalization for complex molecular architectures. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound’s stability under standard conditions ensures reliable handling and storage. Researchers value it for its utility in constructing heterocyclic frameworks and fine-tuning electronic properties in advanced material development.

3-bromo-5-ethoxy-4-propoxybenzaldehyde structure

834908-03-1 structure

Product Name:3-bromo-5-ethoxy-4-propoxybenzaldehyde

CAS No:834908-03-1

MF:C₁₂H₁₅BrO₃

MW:287.149703264236

CID:3057953

PubChem ID:2163931

Update Time:2025-06-08

3-bromo-5-ethoxy-4-propoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-bromo-5-ethoxy-4-propoxybenzaldehyde
- G38703
- STL406712
- 834908-03-1
- CS-0237400
- AKOS000295167
- EN300-18314
- Z57887702
- Inchi： 1S/C12H15BrO3/c1-3-5-16-12-10(13)6-9(8-14)7-11(12)15-4-2/h6-8H,3-5H2,1-2H3
- InChI Key： XJNJHRKOMURGRC-UHFFFAOYSA-N
- SMILES： BrC1=CC(C=O)=CC(=C1OCCC)OCC

Computed Properties

Exact Mass: 286.02046Da
Monoisotopic Mass: 286.02046Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 35.5Å²

3-bromo-5-ethoxy-4-propoxybenzaldehyde Pricemore >>

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